Cas no 149158-18-9 (Heptanesulfonic acid)

• Product Name: Heptanesulfonic acid
• CAS No: 149158-18-9
• MF: C₇H₁₆O₃S
• MW: 180.265141487122
• CID: 100304
• PubChem ID: 89829
• Update Time: 2025-04-18

Heptanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Heptanesulfonic acid
• heptane-1-sulfonic acid
• NS00015204
• AKRQHOWXVSDJEF-UHFFFAOYSA-N
• 1-Heptanesulfonicacid
• UNII-VLP8FK213I
• VLP8FK213I
• 60586-80-3
• Heptane-1-sulphonic acid
• SCHEMBL151083
• ghl.PD_Mitscher_leg0.181
• 1-Heptanesulfonic acid
• AKOS006228087
• heptane sulfonic acid
• DTXSID5069411
• 149158-18-9
• EINECS 262-314-6

• Inchi： 1S/C7H16O3S/c1-2-3-4-5-6-7-11(8,9)10/h2-7H2,1H3,(H,8,9,10)
• InChI Key： AKRQHOWXVSDJEF-UHFFFAOYSA-N
• SMILES： S(CCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 180.08208
• Monoisotopic Mass: 180.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 54.37